(5-(1H-1,2,4-Triazol-1-yl)pyridin-2-yl)methanamine hydrochloride

• IUPAC Name: [5-(1,2,4-triazol-1-yl)pyridin-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C8H9N5.ClH/c9-3-7-1-2-8(4-11-7)13-6-10-5-12-13;/h1-2,4-6H,3,9H2;1H
• InChI Key: VQCFHNKUACKTIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N2C=NC=N2)CN.Cl
• Molecular Formula: C8H10ClN5
• Molecular Weight: 211.65 g/mol
• CAS No.: 1803581-13-6

Description

(5-(1H-1,2,4-Triazol-1-yl)pyridin-2-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C8H10ClN5 and its molecular weight is 211.65. The purity is usually 95%.
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Scientific Research Applications

Luminescent Properties and Coordination Compounds

Spectral Luminescent Properties and Metal Complexes : The compound has shown potential in creating luminescent materials, especially when forming metal complexes. For instance, the formation of a beryllium complex with a related triazole compound led to strong violet luminescence, indicating potential applications in lighting and display technologies (Mikhailov et al., 2017). Similarly, new Zn complexes based on 1,2,4-triazoles showed strong green-blue luminescence in solid state, suggesting their utility in luminescent materials (Gusev et al., 2011).

Catalytic Applications

Catalytic Activity of Ruthenium Complexes : Novel ruthenium complexes involving a triazole-based ligand were synthesized and showed excellent catalytic activity and selectivity in the hydrogenation of ketones and aldehydes. The innovative use of click chemistry in synthesizing the ligands highlights potential applications in catalysis (Sole et al., 2019).

Antimicrobial and Antioxidant Activities

Antibacterial and Antifungal Properties : Various studies have synthesized and tested triazole derivatives for their antimicrobial properties. For example, a series of N-substituted [5-(1H-1, 2, 4-triazol-5-yl)pyridine-2-yl]methanimine compounds showed promising antibacterial activities, with QSAR studies indicating the importance of lipophilic and steric parameters (Mullani & Disouza, 2015). Another study found that certain synthesized 1,2,4-triazoles displayed good to moderate antimicrobial activity (Bayrak et al., 2009).

Antioxidant Properties : Some newly synthesized triazole derivatives demonstrated antioxidant and antiradical activities, suggesting their potential use in combating oxidative stress-related conditions (Bekircan et al., 2008).

Safety and Hazards

The safety of these compounds has been evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions in the research of these compounds could involve further investigation into their anticancer properties and their potential use as therapeutic agents. Additionally, more research could be done to fully understand their mechanism of action.

Mechanism of Action

Target of Action

• However, we can explore analogous compounds to gain insights. For instance, some 1,2,4-triazole derivatives act as aromatase inhibitors, binding to the iron in the heme moiety of cytochrome P450 (CYP-450) enzymes. These inhibitors play a crucial role in treating hormone-dependent breast cancer by blocking the conversion of androgens to estrogens .

Mode of Action

• In the case of aromatase inhibitors, nitrogen atoms from the 1,2,4-triazole ring bind to the iron in the heme moiety of CYP-450, while phenyl moieties contribute to the active site interaction .